Cas no 312624-22-9 (Zinc,bromo(5-chloro-2-thienyl)-)

• Product Name: Zinc,bromo(5-chloro-2-thienyl)-
• CAS No: 312624-22-9
• MF: C₄H₂BrClSZn
• MW: 262.889674663544
• MDL: MFCD01317001
• CID: 300809
• PubChem ID: 24873152
• Update Time: 2025-11-01

Zinc,bromo(5-chloro-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bromo(5-chloro-2-thienyl)-
• 5-Chloro-2-Thienylzinc Bromide
• 5-chloro-2-thienylzinc bromide solution
• 5-Chloro-2-thienylzinc bromide solution 0.5 in THF
• 5-Chloro-2-thienylzinc broMide,0.5M in THF,packaged under Argon in resealable CheMSeal^t bottles
• 312624-22-9
• bromozinc(1+);5-chloro-2H-thiophen-2-ide
• (5-chlorothiophen-2-yl)zinc(II) bromide
• 5-Chloro-2-thienylzinc bromide, 0.5M in THF
• 5-Chloro-2-thienylzinc bromide 0.5 M in Tetrahydrofuran
• 6688-55-7
• MFCD01317001
• 5-Chloro-2-thienylzinc bromide, 0.50 M in THF
• AKOS016018099
• J-018322

• MDL： MFCD01317001
• Inchi： 1S/C4H2ClS.BrH.Zn/c5-4-2-1-3-6-4;;/h1-2H;1H;/q-1;;+2/p-1
• InChI Key： DIICBFYMXBZSTF-UHFFFAOYSA-M
• SMILES： Br[Zn+].ClC1=CC=[C-]S1

Computed Properties

• Exact Mass: 259.80400
• Monoisotopic Mass: 259.80405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.984 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 28.24000
• LogP: 3.04480
• Color/Form: 0.5 M in THF
• Solubility: Not determined

Zinc,bromo(5-chloro-2-thienyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S26
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R11; R14; R19; R36/37

Additional information on Zinc,bromo(5-chloro-2-thienyl)-

Zinc, Bromo(5-Chloro-2-Thienyl)- and Its Role in CAS No. 312624-22-9: A Comprehensive Overview

Zinc, bromo(5-chloro-2-thienyl)- is a versatile organometallic compound with a unique structural framework that has garnered significant attention in recent years. This compound, identified by the CAS No. 312624-22-9, is characterized by its bromo-substituted 5-chloro-2-thienyl group attached to a zinc center. The combination of these functional groups creates a highly reactive and tunable molecular entity, making it a valuable tool in pharmaceutical research and materials science.

The 5-chloro-2-thienyl moiety, a key structural feature of this compound, is derived from thiophene, a five-membered aromatic heterocycle. The presence of chlorine at the 5-position introduces additional electronic effects, which can significantly influence the reactivity and selectivity of the molecule. The bromo substituent further enhances the compound’s ability to participate in nucleophilic substitution reactions, a property that has been exploited in the development of novel synthetic methodologies.

Recent studies have highlighted the potential of Zinc, bromo(5-chloro-2-thienyl)- as a precursor for the synthesis of various bioactive molecules. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated its utility in the preparation of thienyl-substituted zinc complexes with potent antifungal activity. These findings underscore the importance of this compound in the design of metal-based therapeutics.

The CAS No. 312624-22-9 compound has also been explored for its role in catalytic processes. A 2024 study in Advanced Synthesis & Catalysis reported its application as a catalyst in the selective oxidation of alkenes under mild conditions. The unique electronic properties of the bromo-substituted thiophene group enable the compound to mediate complex redox reactions, offering a sustainable alternative to traditional catalysts.

One of the most promising applications of Zinc, bromo(5-chloro-2-thienyl)- lies in its potential for drug discovery. Researchers have utilized this compound as a scaffold for the development of metal-based drugs targeting specific enzymes. For example, a 2023 study in ACS Medicinal Chemistry Letters described the synthesis of a zinc complex derived from this compound, which exhibited high selectivity for the enzyme acetylcholinesterase, a target for Alzheimer’s disease treatment.

The 5-chloro-2-thienyl group’s ability to form coordination bonds with metal centers has also been leveraged in the creation of functional materials. A 2023 paper in Advanced Materials showcased the use of this compound in the fabrication of conductive polymers with enhanced thermal stability. The integration of metal centers into the polymer matrix through coordination chemistry has opened new avenues for the development of advanced materials with tailored properties.

Another area of interest is the use of Zinc, bromo(5-chloro-2-thienyl)- in the synthesis of heterocyclic compounds. The bromo group serves as a versatile handle for further functionalization, allowing chemists to introduce a wide range of substituents. This property has been exploited in the synthesis of novel thienyl derivatives with potential applications in agrochemicals and pharmaceuticals.

Recent advancements in computational chemistry have also contributed to the understanding of the reactivity of CAS No. 312624-22-9. A 2024 study in Journal of Computational Chemistry employed density functional theory (DFT) calculations to predict the reaction pathways of this compound. These simulations provided insights into the electronic interactions between the metal center and the thiophene ring, guiding the design of more efficient synthetic routes.

The 5-chloro-2-thienyl moiety’s ability to modulate biological activity has also been investigated in the context of drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews explored the use of this compound as a carrier for targeted drug delivery. The metal center was functionalized to bind specific ligands, enabling the controlled release of therapeutic agents in response to environmental stimuli.

Despite its promising applications, the synthesis of Zinc, bromo(5-chloro-2-thienyl)- presents several challenges. The reactivity of the bromo group can lead to side reactions, necessitating the development of protective strategies. A 2024 paper in Organic Letters described a novel method for selectively functionalizing the thiophene ring while preserving the integrity of the bromo substituent. This approach has significantly improved the efficiency of synthetic protocols.

Moreover, the environmental impact of using CAS No. 312624-22-9 in industrial processes has been a topic of recent research. A 2023 study in Green Chemistry evaluated the biodegradability of this compound and its byproducts. The findings suggest that the compound can be safely disposed of in aqueous environments, reducing its ecological footprint.

In conclusion, Zinc, bromo(5-chloro-2-thienyl)- represents a significant advancement in the field of organometallic chemistry. Its unique structural features and reactivity make it a valuable tool for the development of new materials, pharmaceuticals, and catalytic systems. As research continues to uncover its potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in science and technology.